9-Allylfluorene

• IUPAC Name: 9-prop-2-enyl-9H-fluorene
• InChI: InChI=1S/C16H14/c1-2-7-12-13-8-3-5-10-15(13)16-11-6-4-9-14(12)16/h2-6,8-12H,1,7H2
• InChI Key: MUWXMVRHKXRLCX-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C16H14
• Molecular Weight: 206.28 g/mol

Description

9-Allylfluorene (9-AF) is a synthetic molecule that has been used in a variety of scientific research applications. 9-AF is a member of the fluorene family, which is a group of organic compounds that are composed of a benzene ring with a single side chain. 9-AF is a hydrophobic molecule and has several useful properties in scientific research, such as its ability to act as a transporter of other molecules. It is also highly stable and does not react with other molecules, making it an ideal choice for experiments.

Scientific Research Applications

• Polymer Synthesis and Properties : 9-Allylfluorene (AF) has been used in the copolymerization with ethylene and propylene, yielding low-molecular-weight copolymers due to frequent chain transfer reactions. These copolymers exhibit distinct optical properties derived from fluorenyl groups (Naga, Sakai, Usui, & Tomoda, 2010).

• Spectral Stability of Polyfluorenes : Research on the spectral stability of polyfluorenes, which include this compound derivatives, reveals their robustness against degradation and their efficiency as blue photoluminescent materials (Grisorio, Allegretta, Mastrorilli, & Suranna, 2011).

• Use in Carbon Nanotube Enrichment : this compound-based polymers have been applied in the enrichment of large-diameter semiconducting single-walled carbon nanotubes (SWCNTs), enhancing the yield and purity of SWCNTs in a cost-effective and scalable manner (Ding, Li, Lefebvre, Cheng, Dubey, Zou, Finnie, Hrdina, Scoles, Lopinski, Kingston, Simard, & Malenfant, 2014).

• Development of Efficient Blue Emitters : this compound derivatives have been used to create efficient blue light-emitting materials for applications like OLEDs. These materials demonstrate promising electrochemical and thermal stability (Wong, Chien, Chen, Wang, Lin, Chiang, Hsieh, Wu, Chou, Su, Lee, & Peng, 2002).

• Optoelectronic Material Construction : Complicated 9,9-diarylfluorenes, which can be derived from this compound, have been synthesized and show promise in the construction of optoelectronic materials due to their functional substituents and complex structures (Xie, Hou, Hua, Tang, Liu, Fan, & Huang, 2006).

• Antitumor Activity : Certain diethynylfluorene derivatives, which could be synthesized using this compound as a precursor, have shown significant antitumor activity in vitro and in vivo, highlighting their potential in cancer therapeutics (Chui, Wong, Gambari, Cheng, Yuen, Chan, Tong, Lau, Lai, Lam, Ho, Kan, Leung, & Wong, 2009).

• Synthesis of Heterocycle-Containing Compounds : this compound has been used in the synthesis of heterocycle-containing 9,9-diarylfluorenes, demonstrating its utility in creating diverse molecular structures for various applications (Gasonoo, Sumita, Boblak, Giuffre, Ohwada, & Klumpp, 2017).

• Tuning of Optoelectronic Properties : Research has shown that the electrochemical reduction of fluorene-based conjugated polymers, including those containing this compound, allows for the tuning of their optical and electrochemical properties, important for applications in optoelectronics and light-emitting diodes (Inagi, Koseki, Hayashi, & Fuchigami, 2010).